Cas no 332903-74-9 (Benzenamine,2-chloro-6-fluoro-N-(4-methylphenyl)-)

• Product Name: Benzenamine,2-chloro-6-fluoro-N-(4-methylphenyl)-
• CAS No: 332903-74-9
• MF: C₁₃H₁₁ClFN
• MW: 235.684545755386
• CID: 304481
• PubChem ID: 21100364
• Update Time: 2025-04-19

Benzenamine,2-chloro-6-fluoro-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-chloro-6-fluoro-N-(4-methylphenyl)-
• (2-CHLORO-6-FLUOROPHENYL)-P-TOLYL-AMINE
• 2-chloro-6-fluoro-N-p-tolylbenzenaMine
• SCHEMBL1033031
• 2-chloro-6-fluoro-N-p-tolylaniline
• (2'-chloro-6'-fluorophenyl)-(4-methylphenyl)-amine
• 332903-74-9
• LYTJUQLAYSVAEX-UHFFFAOYSA-N
• N-(2'-chloro-6'-fluoro-phenyl)-4-methylaniline
• N-(2-Chloro-6'-fluoro-phenyl)-4-methylaniline
• 2-Chloro-6-fluoro-N-(p-tolyl)aniline
• N-(2'-chloro-6'-fluorophenyl)-4-methylaniline
• 2-chloro-6-fluoro-N-(4-methylphenyl)aniline

• Inchi： 1S/C13H11ClFN/c1-9-5-7-10(8-6-9)16-13-11(14)3-2-4-12(13)15/h2-8,16H,1H3
• InChI Key： LYTJUQLAYSVAEX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1NC1C=CC(C)=CC=1)F

Computed Properties

• Exact Mass: 235.05600
• Monoisotopic Mass: 235.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 4.60410